Cas no 620578-16-7 (N-{4-ethyl(phenyl)sulfamoylphenyl}-3,5-dimethyl-1-benzofuran-2-carboxamide)

• Product Name: N-{4-ethyl(phenyl)sulfamoylphenyl}-3,5-dimethyl-1-benzofuran-2-carboxamide
• CAS No: 620578-16-7
• MF: C₂₅H₂₄N₂O₄S
• MW: 448.534065246582
• CID: 6511441
• Update Time: 2025-07-21

N-{4-ethyl(phenyl)sulfamoylphenyl}-3,5-dimethyl-1-benzofuran-2-carboxamide Chemical and Physical Properties

Names and Identifiers

• N-{4-ethyl(phenyl)sulfamoylphenyl}-3,5-dimethyl-1-benzofuran-2-carboxamide
• N-[4-[ethyl(phenyl)sulfamoyl]phenyl]-3,5-dimethyl-1-benzofuran-2-carboxamide
• 2-Benzofurancarboxamide, N-[4-[(ethylphenylamino)sulfonyl]phenyl]-3,5-dimethyl-

• Inchi： 1S/C25H24N2O4S/c1-4-27(20-8-6-5-7-9-20)32(29,30)21-13-11-19(12-14-21)26-25(28)24-18(3)22-16-17(2)10-15-23(22)31-24/h5-16H,4H2,1-3H3,(H,26,28)
• InChI Key： JXKHQXFTJLAMJW-UHFFFAOYSA-N
• SMILES： O1C2=CC=C(C)C=C2C(C)=C1C(NC1=CC=C(S(N(CC)C2=CC=CC=C2)(=O)=O)C=C1)=O

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Anilides Aromatic anilides

Additional information on N-{4-ethyl(phenyl)sulfamoylphenyl}-3,5-dimethyl-1-benzofuran-2-carboxamide

Recent Advances in the Study of N-{4-ethyl(phenyl)sulfamoylphenyl}-3,5-dimethyl-1-benzofuran-2-carboxamide (CAS: 620578-16-7)

In recent years, the compound N-{4-ethyl(phenyl)sulfamoylphenyl}-3,5-dimethyl-1-benzofuran-2-carboxamide (CAS: 620578-16-7) has garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique benzofuran scaffold and sulfamoylphenyl moiety, has shown promising potential in various therapeutic applications. The latest studies have focused on elucidating its mechanism of action, optimizing its pharmacokinetic properties, and exploring its efficacy in preclinical models.

One of the key areas of research has been the compound's interaction with specific molecular targets. Recent findings suggest that N-{4-ethyl(phenyl)sulfamoylphenyl}-3,5-dimethyl-1-benzofuran-2-carboxamide exhibits selective inhibition against certain enzymes involved in inflammatory pathways. This selectivity is attributed to the compound's ability to bind to allosteric sites, thereby modulating enzyme activity without competing with endogenous substrates. Such properties make it a valuable candidate for the development of novel anti-inflammatory agents.

Another significant advancement is the optimization of the compound's synthetic route. Researchers have developed a more efficient and scalable synthesis method, which has facilitated the production of larger quantities for further studies. The improved synthesis not only enhances yield but also reduces the formation of by-products, ensuring higher purity of the final product. This development is crucial for advancing the compound into clinical trials.

In preclinical studies, N-{4-ethyl(phenyl)sulfamoylphenyl}-3,5-dimethyl-1-benzofuran-2-carboxamide has demonstrated favorable pharmacokinetic profiles, including good oral bioavailability and a reasonable half-life. These properties are essential for its potential use as an oral therapeutic agent. Additionally, toxicity studies have indicated a favorable safety profile, with no significant adverse effects observed at therapeutic doses.

Looking ahead, the next phase of research will focus on validating the compound's efficacy in human clinical trials. Given its promising preclinical data, there is optimism that N-{4-ethyl(phenyl)sulfamoylphenyl}-3,5-dimethyl-1-benzofuran-2-carboxamide could emerge as a lead compound for treating inflammatory diseases. Further studies are also warranted to explore its potential applications in other therapeutic areas, such as oncology and neurodegenerative disorders.